Cas no 748805-98-3 (Benzenemethanamine,2-amino-N,a-dimethyl-)

Benzenemethanamine,2-amino-N,a-dimethyl- structure
748805-98-3 structure
Product Name:Benzenemethanamine,2-amino-N,a-dimethyl-
CAS No:748805-98-3
MF:C9H14N2
MW:150.220861911774
CID:561209
PubChem ID:21925589
Update Time:2023-10-31

Benzenemethanamine,2-amino-N,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,2-amino-N,a-dimethyl-
    • 2-(1-Methylaminoethyl)phenylamine
    • 2-[1-(methylamino)ethyl]aniline
    • Benzenemethanamine, 2-amino-N,alpha-dimethyl- (9CI)
    • SCHEMBL5108647
    • SB75968
    • 748805-98-3
    • QBHUZMVIAUIZOA-UHFFFAOYSA-N
    • 2-(1-Methylamino-ethyl)-phenylamine
    • 2-(1-(Methylamino)ethyl)aniline
    • DTXSID00620227
    • Inchi: 1S/C9H14N2/c1-7(11-2)8-5-3-4-6-9(8)10/h3-7,11H,10H2,1-2H3
    • InChI Key: QBHUZMVIAUIZOA-UHFFFAOYSA-N
    • SMILES: N(C)C(C)C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 150.115698455g/mol
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38Ų

Benzenemethanamine,2-amino-N,a-dimethyl- Pricemore >>

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